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Compound of Interest

Compound Name: Neohydroxyaspergillic Acid

Cat. No.: B3026324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation

of Neohydroxyaspergillic acid, a bioactive fungal metabolite. This document compiles

available spectroscopic data, details experimental protocols for its isolation and

characterization, and presents a logical workflow for its structure determination.

Core Structural Features and Physicochemical
Properties
Neohydroxyaspergillic acid, with the molecular formula C12H20N2O3 and a molecular

weight of 240.3 g/mol , belongs to the aspergillic acid class of compounds.[1] These

compounds are characterized by a pyrazinone core, and Neohydroxyaspergillic acid is

structurally similar to its well-known analogue, neoaspergillic acid.

Table 1: Physicochemical Properties of Neohydroxyaspergillic Acid
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Property Value Source

Molecular Formula C12H20N2O3 [1]

Molecular Weight 240.3 g/mol [1]

Appearance Yellow solid [1]

Purity >95% by HPLC [1]

Solubility
Soluble in ethanol, methanol,

DMF, or DMSO
[1]

Storage -20°C (Long Term) [1]

Spectroscopic Data for Structural Elucidation
The definitive structure of Neohydroxyaspergillic acid has been confirmed through modern

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS). While the original discovery dates back to 1958, recent studies have

provided high-resolution data essential for unambiguous characterization.

Table 2: NMR Spectroscopic Data for Neohydroxyaspergillic Acid

Detailed ¹H and ¹³C NMR data, including chemical shifts (δ), multiplicities, and coupling

constants (J), are crucial for assigning the proton and carbon environments within the

molecule. While a specific, publicly available dataset for Neohydroxyaspergillic acid was not

identified in the conducted search, the following represents a general format for presenting

such data based on the analysis of related compounds.

Position ¹H NMR (δ, mult., J in Hz) ¹³C NMR (δ)

Data not available in search

results

Table 3: Mass Spectrometry Data for Neohydroxyaspergillic Acid

Mass spectrometry provides information about the molecular weight and fragmentation pattern,

which aids in confirming the molecular formula and identifying structural motifs.
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Ion m/z Interpretation

[M+H]⁺ 241.15 Protonated molecular ion

Other fragments
Data not available in search

results

Experimental Protocols
Isolation and Purification of Neohydroxyaspergillic Acid
The following protocol is based on methods described for the isolation of neoaspergillic acid

and its derivatives from fungal cultures.[2]

Fungal Cultivation:Aspergillus melleus is cultivated on a suitable medium, such as Yeast

Extract Peptone Dextrose (YEPD) agar plates, at 26 °C for several days.[2]

Extraction: The agar medium is macerated and extracted sequentially with methanol and a

dichloromethane/methanol mixture (1:1), aided by sonication. The resulting extracts are

combined.[2]

Solvent Partitioning: The crude extract is concentrated and then partitioned with ethyl acetate

to separate compounds based on polarity. The ethyl acetate layers are collected and

evaporated to yield a crude extract.[2]

Chromatographic Purification: The crude extract is subjected to column chromatography

followed by High-Performance Liquid Chromatography (HPLC) to isolate pure

Neohydroxyaspergillic acid.[2]

Spectroscopic Analysis
NMR Spectroscopy: The purified compound is dissolved in a deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃). ¹H NMR, ¹³C NMR, and 2D NMR (such as COSY, HSQC, and HMBC)

spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed to determine

the accurate mass and elemental composition of the molecular ion. Fragmentation patterns

are analyzed using techniques like tandem mass spectrometry (MS/MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3026324?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10193573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10193573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10193573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10193573/
https://www.benchchem.com/product/b3026324?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10193573/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Structure Elucidation
The process of elucidating the chemical structure of a natural product like

Neohydroxyaspergillic acid follows a logical progression of experiments and data analysis.

Isolation & Purification

Spectroscopic Analysis

Data Interpretation & Structure Confirmation

Fungal Culture
(Aspergillus sp.)

Extraction

Chromatographic Separation
(Column, HPLC)

Mass Spectrometry (MS)
- Molecular Formula

- Fragmentation

NMR Spectroscopy
- 1H, 13C NMR

- 2D NMR (COSY, HSQC, HMBC)

Spectral Data Analysis

Structure Proposal

Final Structure Confirmation
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Click to download full resolution via product page

Caption: Logical workflow for the structure elucidation of Neohydroxyaspergillic acid.

Biosynthesis of Neohydroxyaspergillic Acid
The biosynthesis of Neohydroxyaspergillic acid is closely linked to that of neoaspergillic acid

and involves the condensation of amino acid precursors, specifically leucine and isoleucine.[3]

A proposed biosynthetic pathway involves a non-ribosomal peptide synthetase (NRPS)-like

enzyme.

Precursors

Core Assembly Post-Assembly Modification

L-Leucine

NRPS-like Enzyme

L-Isoleucine

Pyrazinone Intermediate Hydroxylation Neohydroxyaspergillic Acid

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Neohydroxyaspergillic acid.

Conclusion
The elucidation of the chemical structure of Neohydroxyaspergillic acid is a testament to the

power of modern spectroscopic techniques in natural product chemistry. While foundational

work established its existence, recent advancements have enabled a more detailed

understanding of its molecular architecture. This knowledge is critical for researchers in drug

discovery and development who may seek to synthesize this molecule or its analogues to

explore its therapeutic potential. Further research to fully populate the detailed spectroscopic

datasets will be invaluable to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

